Cas no 2228270-21-9 (3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole)

• Product Name: 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole
• CAS No: 2228270-21-9
• MF: C₁₃H₁₀FN
• MW: 199.223606586456
• CID: 6059088
• PubChem ID: 165972322
• Update Time: 2025-08-05

3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole
• 2228270-21-9
• AKOS040806606
• EN300-1735133

• Inchi： 1S/C13H10FN/c1-2-13(6-7-13)9-8-15-11-5-3-4-10(14)12(9)11/h1,3-5,8,15H,6-7H2
• InChI Key： HDOQHRUKTZXQEY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1(C#C)CC1

Computed Properties

• Exact Mass: 199.079727485g/mol
• Monoisotopic Mass: 199.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole

Introduction to 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole (CAS No. 2228270-21-9)

3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole, with the CAS number 2228270-21-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, an ethynyl moiety, and a fluorine atom, all of which contribute to its potential biological activities and pharmacological properties.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in a variety of bioactive molecules and natural products. The presence of the cyclopropyl and ethynyl groups in 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole adds complexity and versatility to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new treatments for inflammatory diseases. The unique combination of the cyclopropyl and ethynyl groups appears to enhance its ability to modulate key inflammatory pathways.

In addition to its anti-inflammatory effects, 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those involved in solid tumors. The mechanism of action is thought to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation.

The pharmacokinetic properties of 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

To further explore the therapeutic potential of 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and dosing regimens of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-(1-ethynylcyclopropyl)-4-fluoro-1H-indole (CAS No. 2228270-21-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.